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Compound of Interest

Compound Name: 3-Chloropivaloyl chloride

Cat. No.: B1294922

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-chloropivaloyl chloride (CAS
No. 4300-97-4), a pivotal chemical intermediate in the pharmaceutical and agrochemical
industries. This document outlines its chemical and physical properties, synthesis
methodologies, key chemical reactions, and critical safety information.

General Description

3-Chloropivaloyl chloride, also known as 3-chloro-2,2-dimethylpropionyl chloride, is a
colorless to light yellow-brown, clear liquid.[1][2] It is recognized for its irritating odor and its
high reactivity as an acylating agent.[3] Its bifunctional nature, containing both an acyl chloride
and an alkyl chloride, makes it a versatile building block in organic synthesis.[4] This compound
is a crucial precursor in the manufacturing of various high-value chemical products, including
pharmaceuticals, agrochemicals, rubber additives, and photographic materials.[2][4][5]

Chemical and Physical Properties

A summary of the key quantitative data for 3-chloropivaloyl chloride is presented in the table
below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C5H8CI20 [1][6]

Molecular Weight 155.02 g/mol [1][6]

Appearance Clear, c-olo.rless to light yellow- LI
brown liquid

Boiling Point 85.0- 86.0 °C @ 60.00 mmHg [1107]

160.0 °C @ 760 mmHg [8]

Density 1.199 g/cm3 at 25 °C [1112]

Refractive Index (n20/D) 1.453 [2]

Flash Point 62 °C (145 °F) [1]

~70 °F [6]

CAS Number 4300-97-4 [11[7]

Synthesis of 3-Chloropivaloyl Chloride

Several synthetic routes to 3-chloropivaloyl chloride have been established, primarily
involving the chlorination of pivalic acid or its derivatives. The following sections detail common
experimental protocols.

Synthesis Workflow

The general workflow for the synthesis of 3-chloropivaloyl chloride from pivalic acid is
depicted below.
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Caption: General synthesis workflow for 3-Chloropivaloyl chloride.

Experimental Protocols

Method 1: Synthesis from Pivalic Acid and Thionyl Chloride

A common laboratory-scale synthesis involves the conversion of 3-chloro-2,2-dimethylpropionic
acid to its acid chloride using a chlorinating agent like thionyl chloride.[4][7]

e Reaction Setup: In a reaction vessel equipped with a reflux condenser and a gas outlet,
place 3-chloro-2,2-dimethylpropionic acid.

» Addition of Chlorinating Agent: Slowly add thionyl chloride to the reaction vessel. An excess
of the chlorinating agent is typically used.

» Reaction Conditions: The mixture is heated to reflux and maintained at this temperature until
the evolution of hydrogen chloride and sulfur dioxide gas ceases.

 Purification: The excess thionyl chloride is removed by distillation. The resulting crude 3-
chloropivaloyl chloride is then purified by fractional distillation under reduced pressure.

Method 2: Industrial Production via Pivaloyl Chloride

Industrial production often involves a two-step process starting from pivalic acid.[5][9]
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» Formation of Pivaloyl Chloride: Pivalic acid is reacted with a chlorinating agent, such as
phosphorus trichloride, to produce pivaloyl chloride.[5]

e Photocatalytic Chlorination: The obtained pivaloyl chloride is then subjected to chlorination
with chlorine gas under photocatalytic conditions.[5] The reaction temperature is gradually
increased to 100-115°C.[5]

o Work-up and Purification: Once the desired conversion is achieved, the chlorine gas flow is
stopped. The reaction mixture is then distilled under vacuum to isolate the pure 3-

chloropivaloyl chloride.[5]

Chemical Reactivity and Applications

3-Chloropivaloyl chloride is a highly reactive acylating agent due to the electrophilic nature of
the carbonyl carbon.[4] This reactivity is fundamental to its wide range of applications in organic

synthesis.

Key Reactions

The acyl chloride functional group readily undergoes nucleophilic acyl substitution with a

variety of nucleophiles.
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Caption: Nucleophilic acyl substitution reactions of 3-Chloropivaloyl chloride.
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o Synthesis of Amides and Esters: It reacts readily with amines and alcohols to form the
corresponding amides and esters, respectively.[4] This is a crucial step in the synthesis of
many pharmaceutical and agrochemical compounds.

» Friedel-Crafts Acylation: 3-Chloropivaloyl chloride can be used in Friedel-Crafts reactions
to introduce the 3-chloropivaloyl group onto aromatic rings, forming aryl ketones.[4]

o Cyclization Reactions: It serves as an effective reagent for forming cyclic compounds, such
as isoxazolone rings.[2][4][5][10]

Applications in Drug Development and Agrochemicals

The versatility of 3-chloropivaloyl chloride makes it an indispensable intermediate in several
industrial sectors.

o Pharmaceuticals: It is a key building block in the synthesis of various active pharmaceutical
ingredients (APIs), including antiviral and anti-inflammatory drugs.[4][5] A notable example is
its use in the production of the antibiotic Cefteram Pivoxil.[7][11]

e Agrochemicals: This compound is a critical precursor in the manufacturing of modern
herbicides and pesticides.[4][7][11] For instance, it is an intermediate in the synthesis of the
herbicide isoxadifen-ethyl.[3][5]

o Other Industrial Uses: It is also utilized in the production of dyes, rubber additives, and
materials for photographic development.[2][4][5][9]

Safety and Handling

3-Chloropivaloyl chloride is a hazardous chemical and must be handled with appropriate
safety precautions.

Hazard Identification

o Corrosive: Causes severe skin burns and eye damage.[1]

o Toxic: Fatal if inhaled and harmful if swallowed.[6] It can cause severe irritation and chemical
burns to the respiratory and digestive tracts.[1]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1294922
https://www.benchchem.com/product/b1294922?utm_src=pdf-body
https://www.benchchem.com/product/b1294922
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0739090.htm
https://www.benchchem.com/product/b1294922
https://www.guidechem.com/question/what-is-the-synthesis-method-o-id134668.html
https://patents.google.com/patent/CN101311155A/en
https://www.benchchem.com/product/b1294922?utm_src=pdf-body
https://www.benchchem.com/product/b1294922
https://www.guidechem.com/question/what-is-the-synthesis-method-o-id134668.html
https://www.nbinno.com/article/pharmaceutical-intermediates/synthesis-applications-3-chloropivaloyl-chloride-cas-4300-97-4-wk
https://www.nbinno.com/pharmaceutical-intermediates/3-chloropivaloyl-chloride-pharmaceutical-agrochemical-intermediate-wk
https://www.benchchem.com/product/b1294922
https://www.nbinno.com/article/pharmaceutical-intermediates/synthesis-applications-3-chloropivaloyl-chloride-cas-4300-97-4-wk
https://www.nbinno.com/pharmaceutical-intermediates/3-chloropivaloyl-chloride-pharmaceutical-agrochemical-intermediate-wk
https://en.hangangchem.com/products_detail/6.html
https://www.guidechem.com/question/what-is-the-synthesis-method-o-id134668.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0739090.htm
https://www.benchchem.com/product/b1294922
https://www.guidechem.com/question/what-is-the-synthesis-method-o-id134668.html
https://npcsblog.com/how-to-start-the-business-of-manufacturing-3-chloropivaloyl-chloride/
https://www.benchchem.com/product/b1294922?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/95881.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/61345
https://pim-resources.coleparmer.com/sds/95881.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Combustible: It is a combustible liquid and vapor.[1]
Lachrymator: It is a substance that irritates the eyes and causes tears.[1]

Moisture Sensitive: Reacts with water to form toxic and corrosive gases, such as hydrogen
chloride.[1][12]

Handling and Storage

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[1]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[1][13] Respiratory protection is necessary when handling this substance.
[1][13]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as water, oxidizing agents, acids, and strong bases.[1] Keep the container tightly closed and
protected from moisture.[1]

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

This technical guide is intended for informational purposes for qualified professionals. Always

refer to the latest Safety Data Sheet (SDS) before handling 3-chloropivaloyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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